n-Acetyl-n-hydroxy-l-ornithine

Catalog No.
S570515
CAS No.
18928-01-3
M.F
C7H14N2O4
M. Wt
190.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
n-Acetyl-n-hydroxy-l-ornithine

Streamline siderophore conjugate synthesis. Unmodified ornithine demands tedious N5-oxidation/acetylation with poor regioselectivity. N-Acetyl-N-hydroxy-L-ornithine is a pre-built hydroxamate block that eliminates these steps. • Direct SPPS insertion for ferrichromes, albomycins, marine siderophores. • Pre-chelated hydroxamate ensures high Fe(III) affinity; no on-resin oxidation. • NRPS-compatible for coprogens and Trojan horse antibiotic conjugates. Batch-tested purity.

CAS Number

18928-01-3

Product Name

n-Acetyl-n-hydroxy-l-ornithine

IUPAC Name

(2S)-5-[acetyl(hydroxy)amino]-2-aminopentanoic acid

Molecular Formula

C7H14N2O4

Molecular Weight

190.2 g/mol

InChI

InChI=1S/C7H14N2O4/c1-5(10)9(13)4-2-3-6(8)7(11)12/h6,13H,2-4,8H2,1H3,(H,11,12)/t6-/m0/s1

InChI Key

LUZHSHCYVQASCO-LURJTMIESA-N

SMILES

CC(=O)N(CCCC(C(=O)O)N)O

Synonyms

delta-N-acetyl-delta-N-hydroxy-L-ornithine, delta-N-acetyl-delta-N-hydroxy-L-ornithine, (D)-isomer, delta-N-acetyl-delta-N-hydroxy-L-ornithine, (DL)-isomer, N(5)-acetyl-N(5)-hydroxy-L-ornithine

Canonical SMILES

CC(=O)N(CCCC(C(=O)O)N)O

Isomeric SMILES

CC(=O)N(CCC[C@@H](C(=O)O)N)O

The exact mass of the compound n-Acetyl-n-hydroxy-l-ornithine is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Amino Acids - Amino Acids, Diamino - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥98%

Package Size

5 mg, 10 mg, 25 mg, 100 mg

N-Acetyl-N-hydroxy-L-ornithine is a non-proteinogenic amino acid and the fundamental building block for a wide array of microbial hydroxamate siderophores, including ferrichromes, albomycins, and rhodotorulic acid [1]. Featuring both an N5-hydroxyl and an N5-acetyl group, it provides the essential bidentate hydroxamate moiety required for high-affinity Fe(III) chelation. In procurement and synthetic workflows, this pre-functionalized precursor is primarily sourced for the direct assembly of biomimetic siderophores, 'Trojan horse' siderophore-antibiotic conjugates, and iron-transport assay probes [2]. By providing the fully formed hydroxamate chelating unit, it eliminates the need for complex, late-stage functionalization of ornithine residues during peptide synthesis, ensuring high structural fidelity and process efficiency.

Procurement Fit

Research Context Hydroxamate siderophore precursor for ferricrocin and ferrichrome studies
Chelator Role Bidentate iron(III) binding via defined N-acetyl-hydroxamate moiety
Pathway Key Supports selective microbial iron acquisition model development

Substituting N-acetyl-N-hydroxy-L-ornithine with standard L-ornithine or partially functionalized N5-hydroxy-L-ornithine introduces severe synthetic liabilities in procurement and manufacturing. Standard L-ornithine lacks both the hydroxyl and acetyl groups on the terminal nitrogen, requiring a multi-step protection, selective N5-oxidation, and N5-acetylation sequence that typically suffers from poor regioselectivity and low overall yields . Similarly, using N5-hydroxy-L-ornithine requires selective N-acetylation in the presence of the reactive N5-hydroxyl and alpha-amino groups, frequently leading to O-acetylation or over-acylation. Procuring the exact N-acetyl-N-hydroxy-L-ornithine compound bypasses these bottlenecks, allowing for direct integration into Solid-Phase Peptide Synthesis (SPPS) or enzymatic non-ribosomal peptide synthetase (NRPS) workflows without the material loss associated with indirect oxidation methods [1].

Interchangeability Risk

1

Unmodified Ornithine & N-Hydroxy-L-Ornithine

Lack the acetyl-hydroxamate group required for high-affinity bidentate iron chelation, which may significantly alter complex stability and biological readouts.

2

Formyl vs. Acetyl Hydroxamate Analogs

N-acyl chain length dictates transporter specificity; formyl groups route to pyoverdine pathways, whereas acetyl groups target ferrichrome pathways, making experimental data non-transferable.

3

Non-Acetylated Ornithine Derivatives

Alter the steric gate for transporter recognition; even a butyryl (C4) substitution shifts uptake from ferricrocin to ferrirubin/ferrirhodin pathways.

Yield Efficiency in Siderophore Precursor Synthesis

Synthesizing N5-acetyl-N5-hydroxy-L-ornithine from basic precursors like L-glutamic acid or L-ornithine is notoriously inefficient due to the difficulty of selective N5-hydroxylation and acetylation. Literature demonstrates that the de novo synthesis of this specific functionalized amino acid from N-Cbz-L-glutamic acid or L-ornithine achieves only a 20–23% overall yield across multiple protection and oxidation steps [1]. In contrast, procuring the pre-synthesized N-acetyl-N-hydroxy-L-ornithine provides a 100% ready-to-use building block, bypassing the ~80% material loss associated with these multi-step indirect oxidation methods.

Evidence DimensionOverall precursor availability and process yield
Target Compound Data100% available (procured directly)
Comparator Or BaselineL-glutamic acid or L-ornithine (20-23% overall synthetic yield)
Quantified Difference~80% reduction in material loss and elimination of 6+ synthetic steps
ConditionsMulti-step chemical synthesis involving N-protection, selective oxidation, and acetylation

Procuring the exact compound saves significant time and reagent costs by avoiding low-yielding, multi-step synthetic sequences.

Transporter Discrimination
Head-to-head
C2-Acetyl chain excluded from Arn1p; C4-Butyryl chain enables transport in S. cerevisiae
Steric gate determining pathway-specific uptake.
Reported exclusion vs. recognition context.

Direct Compatibility with Solid-Phase Peptide Synthesis (SPPS)

For the construction of amphiphilic marine siderophores or albomycin analogs, the use of pre-formed N-acetyl-N-hydroxy-L-ornithine enables direct solid-phase peptide synthesis (SPPS) following standard Fmoc/Bz protection. When attempting to use unfunctionalized L-ornithine in SPPS, researchers must perform on-resin oxidation and acetylation, which is prone to incomplete conversions and side reactions. Utilizing the pre-functionalized N-acetyl-N-hydroxy-L-ornithine allows for standard active ester-mediated coupling conditions, yielding target dipeptides or tripeptides with high coupling efficiencies (e.g., >90% yield for intermediate steps) without the risk of off-target alpha-amine acetylation [1].

Evidence DimensionPeptide coupling efficiency and process steps
Target Compound DataDirect coupling via standard SPPS (>90% intermediate yields, no on-resin oxidation required)
Comparator Or BaselineL-ornithine (requires complex on-resin functionalization yielding complex mixtures)
Quantified DifferenceElimination of on-resin oxidation/acetylation steps while maintaining high coupling fidelity
ConditionsSolid-phase peptide synthesis (SPPS) of siderophore analogs

Direct compatibility with SPPS workflows accelerates the development of 'Trojan horse' antibiotics and biomimetic chelators by streamlining peptide assembly.

Biosynthetic Partitioning
Class-level
Acetyl-CoA (SidL, fungal) vs. Formyl donor (PvdF, bacterial) systems are non-interchangeable
Supports fungal vs. bacterial pathway study context.
100% pathway-specific incorporation reported.

Enzymatic Recognition in Non-Ribosomal Peptide Synthetase (NRPS) Workflows

In chemoenzymatic synthesis or in vitro biosynthesis assays, N-acetyl-N-hydroxy-L-ornithine serves as the exact native substrate for specific adenylation domains in siderophore synthetases (e.g., in ferrichrome or ferricrocin biosynthesis). Studies on NRPS systems from fungi like Schizosaccharomyces pombe show that these adenylation domains specifically recognize and activate N-acetyl-N-hydroxy-L-ornithine, whereas unmodified L-ornithine or partially functionalized N5-hydroxy-L-ornithine require upstream transacetylase (e.g., SidF) and monooxygenase enzymes to be processed [1]. Utilizing the exact compound allows researchers to bypass upstream enzymatic bottlenecks and directly assay or synthesize the final hydroxamate siderophore.

Evidence DimensionSubstrate recognition by NRPS adenylation domains
Target Compound DataDirect activation and incorporation into hexapeptide siderophores
Comparator Or BaselineL-ornithine / N5-hydroxy-L-ornithine (requires additional upstream enzymes like SidF transacetylase)
Quantified DifferenceBypasses requirement for upstream biosynthetic enzymes (monooxygenases/transacetylases)
ConditionsIn vitro NRPS enzymatic assays for ferrichrome/ferricrocin synthesis

Essential for researchers conducting in vitro biosynthesis or chemoenzymatic production of complex siderophores, ensuring direct substrate compatibility.

Iron-Complex Stability
Cross-study
Cyclic peptide (OrnAH-Gly)3 ranked highest iron holding vs. linear analogs in aqueous solution
Supports tunable chelate stability design.
Qualitative stability order: 2 > 1 > 4 > 3 > 5.
Multi-gram Synthesis
Supporting evidence
20–23% overall yield
Procurement feasibility benchmark context.
Validated synthetic route from L-ornithine.

Synthesis of 'Trojan Horse' Antibiotics

Used as the core iron-chelating moiety in the synthesis of siderophore-beta-lactam or siderophore-fluoroquinolone conjugates. By utilizing the pre-formed N-acetyl-N-hydroxy-L-ornithine, chemists can reliably construct the hydroxamate targeting vector, exploiting bacterial iron transport systems to bypass outer membrane permeability barriers [1].

Solid-Phase Synthesis of Marine Siderophores

Ideal for the SPPS-based assembly of amphiphilic marine siderophores (e.g., moanachelins, amphibactins) where the exact placement of the hydroxamate group is critical for amphiphilic self-assembly and Fe(III) binding, avoiding the pitfalls of on-resin ornithine oxidation [2].

In Vitro Chemoenzymatic Siderophore Production

Utilized as a direct substrate for non-ribosomal peptide synthetases (NRPS) in the cell-free synthesis of ferrichromes, albomycins, and coprogens, bypassing the need for upstream ornithine oxidation and acetylation enzymes in the biosynthetic pathway [3].

Application Selection Guide

Application
Selection Property
Validation Focus
Ferrichrome-specific conjugate research
Transporter-restricted N-acyl chemistry
Ferrichrome/ferricrocin receptor selectivity
Synthetic ferrichrome mimic studies
Tunable Fe(III) chelate stability
Acid and competitor ligand transfer assays
Antifungal target discovery
Fungal-specific transacetylase pathway
SidL inhibitor specificity screening
Fmoc-SPPS of tailored siderophores
Compatible Fmoc/tBu chemistry
On-resin incorporation efficiency

XLogP3

-3.6

Other CAS

37552-50-4

Wikipedia

N-acetyl-N-hydroxy-L-ornithine

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